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Compound of Interest

Compound Name: Isoamyl decanoate

Cat. No.: B1672213

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopentyl decanoate, also known as isoamyl decanoate, is an ester with the chemical formula
C15H3002.[1] It is recognized for its characteristic fruity and waxy aroma, leading to its use in
the flavor and fragrance industries.[2][3] Beyond its sensory characteristics, a thorough
understanding of its physical properties is essential for its application in research, particularly in
fields such as drug development where it may be considered as a non-polar solvent or
excipient. This technical guide provides a comprehensive overview of the core physical
properties of isopentyl decanoate, complete with detailed experimental protocols for their
determination and a generalized experimental workflow.

Core Physical Properties

A summary of the key physical properties of isopentyl decanoate is presented below. These
values have been compiled from various sources and represent a range of reported data.
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Physical Property Value Conditions
Molecular Weight 242.40 g/mol
Colorless to almost colorless
Appearance o
clear liquid
Boiling Point 281.3+8.0°C @ 760 mmHg|[2]

286.00 to 287.00 °C

@ 760.00 mm Hg

124.00 °C @ 3.00 mm Hg

Melting Point Not available

Density / Specific Gravity 0.85600 to 0.86600 @ 25.00 °C
0.865 + 0.06 g/cm3

0.86 g/mL

Refractive Index 1.42900 to 1.43600 @ 20.00 °C
1.43

Solubility Soluble in alcohol and DMSO.

Water: 0.134 mg/L (estimated)

@ 25°C

Insoluble in water.

Vapor Pressure

0.004000 mmHg (estimated) @ 25.00 °C

Vapor Density

8.3 (Air = 1)

Flash Point

> 100.00 °C (> 212.00 °F) TCC

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical

properties of liquid esters like isopentyl decanoate.

Determination of Boiling Point (Capillary Method)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For small sample volumes, the capillary method is a
suitable technique.

Apparatus:

e Thiele tube or similar heating bath (e.g., oil bath)

e Thermometer

e Small test tube

o Capillary tube (sealed at one end)

o Sample of isopentyl decanoate

e Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

o A small amount of isopentyl decanoate (a few milliliters) is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is clamped within a Thiele tube filled with a high-boiling point liquid (e.g.,
mineral oil), ensuring the heat is distributed evenly.

o The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will
be expelled, seen as a slow stream of bubbles.

e Heating is continued until a continuous and rapid stream of bubbles emerges from the
capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool.
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e The boiling point is recorded as the temperature at which the bubbling stops and the liquid
just begins to be drawn back into the capillary tube. This indicates that the vapor pressure of
the sample is equal to the atmospheric pressure.

Determination of Density (Pycnometer Method)

Density is the mass of a substance per unit volume. A pycnometer (or specific gravity bottle) is
used for precise measurement of liquid density.

Apparatus:

Pycnometer (a small glass flask with a ground-glass stopper containing a capillary tube)

Analytical balance

Thermometer

Water bath

Sample of isopentyl decanoate

Distilled water

Procedure:

The clean, dry pycnometer is weighed accurately on an analytical balance (m_empty).

o The pycnometer is filled with distilled water and placed in a constant temperature water bath
until it reaches thermal equilibrium (e.g., 25°C). The volume is adjusted to the mark, and the
outside is dried thoroughly. The pycnometer filled with water is then weighed (m_water).

e The pycnometer is emptied, dried completely, and then filled with isopentyl decanoate.

o The same procedure of thermal equilibration in the water bath is followed. The volume is
adjusted, the exterior is dried, and the pycnometer filled with the sample is weighed
(m_sample).
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e The density of water at the experimental temperature (p_water) is obtained from reference
tables.

e The density of the isopentyl decanoate (p_sample) is calculated using the following formula:
p_sample = [(m_sample - m_empty) / (m_water - m_empty)] * p_water

Determination of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property and can be used to identify a
substance and assess its purity.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Sample of isopentyl decanoate

Lens cleaning tissue and a suitable solvent (e.g., ethanol or acetone)

Procedure:

The prisms of the Abbe refractometer are cleaned with a soft tissue and a suitable solvent
and allowed to dry.

e The refractometer is calibrated using a standard liquid with a known refractive index (e.qg.,
distilled water).

» Afew drops of the isopentyl decanoate sample are placed on the surface of the lower prism
using a clean dropper.

e The prisms are closed and locked.
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¢ The instrument is adjusted to bring the dividing line between the light and dark fields into the
center of the crosshairs.

¢ The refractive index is read from the instrument's scale.

e The temperature at which the measurement is taken should be recorded, as the refractive
index is temperature-dependent.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the characterization of the physical
properties of a liquid chemical compound like isopentyl decanoate.
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A generalized workflow for the physical characterization of isopentyl decanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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